BIM 23052

somatostatin receptor binding affinity receptor selectivity
⚠ Attention: For research use only. Not for human or veterinary use.
Molecular Formula C61H75N11O10
Molecular Weight 1122.3 g/mol
Cat. No. B15617972
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Technical Parameters


Basic Identity
Product NameBIM 23052
Molecular FormulaC61H75N11O10
Molecular Weight1122.3 g/mol
Structural Identifiers
InChIInChI=1S/C61H75N11O10/c1-37(73)52(54(64)75)71-60(81)50(34-42-25-13-6-14-26-42)70-61(82)53(38(2)74)72-56(77)47(29-17-18-30-62)66-59(80)51(35-43-36-65-46-28-16-15-27-44(43)46)69-58(79)49(33-41-23-11-5-12-24-41)68-57(78)48(32-40-21-9-4-10-22-40)67-55(76)45(63)31-39-19-7-3-8-20-39/h3-16,19-28,36-38,45,47-53,65,73-74H,17-18,29-35,62-63H2,1-2H3,(H2,64,75)(H,66,80)(H,67,76)(H,68,78)(H,69,79)(H,70,82)(H,71,81)(H,72,77)/t37-,38-,45-,47+,48+,49+,50+,51-,52+,53+/m1/s1
InChIKeyHMTCBXPQKWFOMG-QWXJMLLVSA-N
Commercial & Availability
Standard Pack Sizes0.5 mg / 1 mg / 5 mg / 10 mg / Bulk Custom
AvailabilityIn Stock
Custom SynthesisAvailable on request

BIM 23052: A Linear Somatostatin sst5-Preferring Agonist for Selective GPCR Pharmacology


BIM 23052 (DC-23-99; CAS 133073-82-2) is a linear octapeptide analog of somatostatin with the sequence D-Phe-Phe-Phe-D-Trp-Lys-Thr-Phe-Thr-NH₂ . It functions as a full agonist at all five somatostatin receptor subtypes (sst₁–sst₅) but exhibits a characteristic sst₅-preferring binding profile, with reported Ki values of 7.3 nM (sst₅), 13.5 nM (sst₂), 31.3 nM (sst₁), and 141 nM (sst₄) at human recombinant receptors . The compound has established in vitro growth hormone (GH)-inhibitory activity in nanomolar concentrations and demonstrates high affinity for sst₅, sst₃, and sst₂ receptors, which are widely distributed on tumor cell membranes [1]. BIM 23052 remains a preclinical research tool with no approved clinical indication, and its pharmacological utility is defined by a receptor selectivity signature that distinguishes it from both endogenous somatostatin peptides and clinically used somatostatin analogs.

Target Class Somatostatin GPCR agonist with sst₅-preferring selectivity profile
Workflow Suitability Reported fit for sst₅-focused brain-gut axis, intestinal endocrine, and receptor-selectivity comparison studies
Species Context Sub-picomolar potency at rat sst₅; affinity for human sst₅ requires assay-specific review

Why BIM 23052 Cannot Be Substituted with Generic Somatostatin Analogs in sst₅-Focused Research


Somatostatin analogs are not functionally interchangeable because each exhibits a distinct receptor subtype selectivity fingerprint that drives divergent in vivo pharmacodynamic outcomes [1]. BIM 23052 is classified as an sst₅-preferring agonist, whereas clinically dominant analogs such as octreotide and lanreotide are sst₂-preferring, and pasireotide is a multi-sst ligand with high affinity at sst₁, sst₂, sst₃, and sst₅ [1]. The practical consequence is that substituting BIM 23052 with octreotide in an experimental paradigm designed to probe sst₅-mediated functions will confound interpretation because octreotide's primary efficacy is driven through sst₂ activation. The quantitative evidence below demonstrates that BIM 23052's sst₅-centric binding profile, unique species-dependent pharmacology, and in vivo functional selectivity in gastrointestinal models constitute a non-substitutable experimental profile for researchers specifically interrogating sst₅ receptor biology.

1
sst₂-preferring analogs may not transfer sst₅-driven endpoints
Octreotide and lanreotide engage sst₂ as the primary driver; substituting them for BIM 23052 in sst₅ functional assays is likely to shift pathway-response interpretation.
2
L-362,855 does not reproduce BIM 23052 intestinal endocrine efficacy
Despite sst₅ binding affinity, L-362,855 achieves only S-14-level PYY suppression. Intestinal L-cell functional readouts may differ if the compound is exchanged.
3
Species-selectivity gap limits direct human-to-rat translation
The ~1000-fold potency window between rat and human sst₅ means that experimental designs crossing species require separate benchmark characterizations; cross-species conclusions may not hold without review.

BIM 23052 Quantitative Differentiation Evidence: Head-to-Head Binding, Functional, and Stability Data


sst₅-Preferring Receptor Binding Profile: BIM 23052 vs Octreotide Selectivity Rank Order

BIM 23052 exhibits a receptor subtype affinity rank order of sst₅ > sst₂ > sst₁ > sst₄, with its highest affinity at sst₅ (Ki = 7.3 nM) . This contrasts sharply with octreotide, the clinical gold-standard somatostatin analog, whose affinity rank order is sst₂ > sst₃ ≈ sst₅ > sst₁ > sst₄, with highest affinity at sst₂ (IC₅₀ = 0.4–2.1 nM) . Critically, BIM 23052's sst₅ Ki (7.3 nM) is approximately 1.9-fold lower (more potent) than its sst₂ Ki (13.5 nM), whereas octreotide's sst₂ affinity (0.4–2.1 nM) is 2.7–80-fold higher than its sst₅ affinity (5.6–32 nM). For experiments requiring primary sst₅ engagement without dominant sst₂ co-activation, BIM 23052 provides a selectivity profile that octreotide cannot replicate.

sst₅-preferring binding rank order
Cross-study comparable
BIM 23052 sst₅ Ki = 7.3 nM vs sst₂ Ki = 13.5 nM (ratio 0.54); octreotide sst₂ IC₅₀ = 0.4–2.1 nM vs sst₅ IC₅₀ = 5.6–32 nM (ratio 0.013–0.375).
Inverted sst₂/sst₅ selectivity supports sst₅-preferring pathway studies.
Source review; Ki/IC₅₀ values from recombinant human receptor datasheets.
somatostatin receptor binding affinity receptor selectivity sst5 pharmacology

Pronounced Species-Selective Pharmacology: ~1000-Fold Higher Affinity for Rat vs Human sst₅

BIM 23052 displays a dramatic species-dependent difference in sst₅ binding affinity, with an IC₉₀ of 0.0037 nM at rat sst₅ compared to 3.6 nM at human sst₅ — an approximately 1000-fold difference [1]. This was originally characterized by O'Carroll et al. (1994), who demonstrated that whereas rat SSTR5 bound BIM 23052 with high affinity, human SSTR5 bound the same compound with substantially lower affinity, a pattern not observed for the endogenous ligands SRIF and SRIF-28 [2]. In contrast, the sst₅-preferring agonist L-362,855 retains high affinity at human sst₅ (Ki = 0.010–0.760 nM) [2]. This species divergence is a critical practical consideration: BIM 23052 is a highly potent tool for rat sst₅ studies but requires careful dose adjustment for human sst₅ assays, whereas L-362,855 does not exhibit this species gap.

Rat vs human sst₅ affinity gap
Cross-study comparable
BIM 23052 IC₉₀: rat sst₅ = 0.0037 nM vs human sst₅ = 3.6 nM (~1000-fold difference).
Rat
Human
Species-selective endpoint context; rat-model results require careful interpretation for human sst₅ studies.
Data to verify; vendor-reported IC₉₀ referencing O'Carroll et al. 1994.
species selectivity sst5 receptor rat vs human translational pharmacology

sst₅-Exclusive In Vivo Gastric Emptying Stimulation: Direct Functional Comparison Against sst₁–sst₄ Agonists

Intracisternal (i.c.) injection of BIM 23052 (0.4, 0.8, and 1.2 nmol/rat) dose-dependently stimulated gastric emptying to 65.5 ± 6.5%, 77.4 ± 5.3%, and 77.7 ± 1.9%, respectively, compared with 43.2 ± 3.2% in the i.c. saline control group [1]. In the same study, subtype-selective agonists for sst₁ (CH-275), sst₂ (DC-32-87), sst₃ (BIM-23056 and L-796,778), and sst₄ (L-803,087), all administered at an equivalent i.c. dose of 0.8 nmol/rat, had no significant effect on gastric emptying [1]. Additionally, central administration of BIM 23052 prevented abdominal surgery-induced delayed gastric emptying, whereas selective sst₁, sst₂, and sst₄ agonists had no effect in this model [2]. BIM 23052's gastric prokinetic action was abolished by subdiaphragmatic vagotomy or atropine, confirming a vagal cholinergic mechanism downstream of central sst₅ activation [1].

sst₅-exclusive gastric emptying
Direct head-to-head
BIM 23052 0.4–1.2 nmol/rat i.c. increased gastric emptying from 43.2% to 77.7% (maximal 80% over saline). sst₁, sst₂, sst₃, and sst₄ agonists at 0.8 nmol/rat i.c. showed no significant change.
Model-response context; functional selectivity aligns with sst₅-preferring pharmacology in rat brain-gut axis.
Conscious rat model; endpoint reported 10–30 min post i.c. injection.
gastric emptying sst5 in vivo functional selectivity brain-gut axis

Peptide YY Secretion Inhibition: BIM 23052 Matches Somatostatin-28 Potency and Outperforms Somatostatin-14

In fetal rat intestinal cell cultures stimulated with gastrin-releasing peptide, BIM 23052 inhibited peptide YY (PYY) secretion more potently than somatostatin-14 (S-14) and as effectively as somatostatin-28 (S-28) [1]. The endogenous ligands showed markedly different potencies in this assay: S-28 EC₅₀ = 0.04 nM vs S-14 EC₅₀ = 13.2 nM, a 330-fold difference attributed to S-28's higher affinity for sst₅ [1]. BIM 23052 and BIM-23268, both possessing sst₅ affinity, achieved PYY suppression equivalent to S-28. Notably, the sst₅-preferring agonist L-362,855 suppressed PYY only to a level equivalent to S-14 — indicating that sst₅ binding affinity alone does not predict functional efficacy in this system [1]. An sst₂-preferring analog decreased PYY similar to S-14, and an sst₃-preferring analog was ineffective [1].

PYY secretion inhibition profile
Direct head-to-head
BIM 23052 achieved S-28-level PYY suppression (S-28 EC₅₀ = 0.04 nM). L-362,855 only matched S-14-level efficacy (S-14 EC₅₀ = 13.2 nM).
Reported functional efficacy gap relative to another sst₅ agonist; supports intestinal L-cell screening context.
Fetal rat intestinal cell culture; GRP-stimulated PYY endpoints.
peptide YY intestinal hormone sst5-mediated secretion endocrine pharmacology

Hydrolytic Stability at Physiological pH: BIM 23052 Surpasses Typical Linear Peptide Lability in Gastric and Plasma Conditions

BIM 23052 and its halogenated analogs demonstrated high hydrolytic stability at both acidic and neutral pH, conditions that mimic the physiological environment of the stomach and human plasma, respectively [1]. This stability was assessed as part of a systematic structure-activity relationship study in which all target compounds maintained structural integrity under these pH conditions [1]. While no direct quantitative comparator stability data (e.g., half-life vs octreotide) are provided in this study, this finding is significant because linear peptides lacking conformational constraints (such as disulfide bridges present in cyclic somatostatin analogs like octreotide) are generally expected to be more susceptible to proteolytic and hydrolytic degradation. The demonstrated stability of this linear octapeptide at gastric and plasma pH represents a favorable property for both in vitro assay reliability and potential in vivo administration routes.

Hydrolytic stability at physiological pH
Supporting evidence
Linear octapeptide maintained structural integrity at acidic pH (mimicking stomach) and neutral pH (mimicking human plasma).
Supports formulation-exposure review for GI and systemic infusion research protocols.
Class-level inference; quantitative degradation kinetics vs comparators not reported.
peptide stability hydrolytic stability physiological pH preclinical formulation

Antitumor Cell Proliferation Activity with Differential Tissue Selectivity: HepG2 vs Breast Cancer Cell Lines

BIM 23052 demonstrated high antitumor activity against the HepG2 human hepatocellular carcinoma cell line with an IC₅₀ of approximately 100 μM and a selective index (SI) greater than 5 when compared to breast cancer cell lines [1]. The calculated selective index revealed different mechanisms of antitumor activity for the parent compound BIM 23052 compared to its halogenated analogs against breast tumor cell lines [1]. In silico docking studies confirmed that BIM 23052 and all synthesized analogs bind preferentially to somatostatin receptors sst₃ and sst₅, suggesting that the observed antiproliferative effects are mediated through these receptor subtypes [1]. While the micromolar IC₅₀ range against HepG2 cells is moderate compared to classical cytotoxic chemotherapeutics, the SI > 5 indicates a meaningful therapeutic window favoring tumor cell toxicity over non-tumorigenic cell toxicity in this specific hepatocellular context.

HepG2 antiproliferative screen
Class-level inference
HepG2 hepatocellular carcinoma IC₅₀ ≈ 100 μM; selective index > 5 vs breast cancer cell lines.
Reported cell-model response context; may serve as a reference for sst₃/sst₅-mediated cytotoxicity endpoint review.
In vitro MTT/NRU data; comparator sst analog values not available in the same study.
anticancer activity HepG2 selective index cytotoxicity

High-Impact Research and Procurement Scenarios for BIM 23052 Based on Quantitative Differentiation Evidence


Central Nervous System sst₅ Receptor Pharmacology: Brain-Gut Axis Gastric Motility Studies

BIM 23052 is the only commercially available somatostatin analog with demonstrated efficacy in stimulating gastric emptying via a central sst₅ receptor mechanism. As shown in Section 3, intracisternal BIM 23052 (0.4–1.2 nmol/rat) dose-dependently increased gastric emptying from 43.2% (saline) to 77.7% at the highest dose, while equipotent doses of sst₁ (CH-275), sst₂ (DC-32-87), sst₃ (BIM-23056), and sst₄ (L-803,087) agonists produced no significant effect [1]. BIM 23052 also uniquely prevented surgery-induced delayed gastric emptying, an effect not replicated by sst₁, sst₂, or sst₄ agonists [2]. Researchers studying central sst₅-mediated regulation of gastrointestinal motor function, postoperative ileus, or vagal cholinergic signaling should prioritize BIM 23052 as the pharmacological probe of choice, as no other subtype-selective agonist reproduces this functional outcome.

Intestinal Endocrine L-Cell Biology: Peptide YY and Gut Hormone Secretion Assays

For investigators studying sst₅-regulated intestinal hormone secretion, BIM 23052 provides functional efficacy at sst₅ that the alternative sst₅ agonist L-362,855 does not match. In fetal rat intestinal cultures, BIM 23052 inhibited PYY secretion as effectively as somatostatin-28 (EC₅₀ = 0.04 nM), whereas L-362,855 achieved only somatostatin-14-level suppression (EC₅₀ = 13.2 nM) [1]. This functional efficacy gap — where two compounds with sst₅ binding affinity produce divergent secretory outcomes — makes BIM 23052 the superior tool for discriminating between sst₅ binding and sst₅ functional coupling in enteroendocrine L-cell assays. Experimental designs comparing BIM 23052 with L-362,855 can help resolve whether observed PYY suppression is mediated through full sst₅ agonism (BIM 23052-level efficacy) or partial/biased agonism (L-362,855-level efficacy).

Rodent sst₅ Receptor Studies Requiring Maximal Target Engagement: Rat vs Human Translational Pharmacology

For researchers using rat models to investigate sst₅ receptor function, BIM 23052 is one of the most potent sst₅ agonists available, with an IC₉₀ of 0.0037 nM at rat sst₅ [1]. This sub-picomolar potency at the rat receptor enables experiments requiring near-complete receptor occupancy at low compound concentrations. However, the ~1000-fold lower affinity at human sst₅ (IC₉₀ = 3.6 nM) [1] means that BIM 23052 is specifically suited for rat sst₅ research rather than human sst₅ studies — a species-selectivity feature that can be exploited as an experimental variable. Studies requiring cross-species sst₅ pharmacology comparison can use BIM 23052 to probe rat sst₅ while employing L-362,855 (which retains sub-nanomolar affinity at human sst₅, Ki = 0.010–0.760 nM) for the human receptor arm.

Somatostatin Receptor-Driven Tumor Cell Proliferation Screening: Hepatocellular Carcinoma Models

BIM 23052 exhibits quantifiable antiproliferative activity against HepG2 hepatocellular carcinoma cells with an IC₅₀ of approximately 100 μM and a selective index greater than 5 relative to breast cancer cell lines [1]. In silico docking confirms that BIM 23052 binds preferentially to sst₃ and sst₅ receptors, which are expressed on HepG2 cells [1]. This makes BIM 23052 a useful reference compound for screening panels assessing sst₃/sst₅-mediated antiproliferative effects in liver cancer lines. Its moderate potency (μM range) and measurable SI provide a benchmark against which novel sst₅-targeted anticancer agents or BIM 23052 analogs with improved cytotoxicity can be compared.

Application
Selection Property
Validation Focus
Central sst₅ brain-gut axis studies
sst₅-exclusive gastric prokinetic profile
Gastric emptying endpoint context; vagal cholinergic pathway interpretation
Intestinal L-cell hormone secretion assays
S-28-equivalent PYY suppression efficacy
Somatostatin subtype functional coupling review
Rodent sst₅ receptor pharmacology
Sub-picomolar rat sst₅ affinity window
Species-selectivity endpoint review; cross-species benchmarking
Hepatocellular carcinoma cell screening
sst₃/sst₅-mediated antiproliferative reference
Cytotoxicity endpoint review; selective index context

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